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Lup-20(29)-en-28-ol Lup-20(29)-en-28-ol
Brand Name: Vulcanchem
CAS No.: 13952-76-6
VCID: VC0077083
InChI: InChI=1S/C30H50O/c1-20(2)21-11-16-30(19-31)18-17-28(6)22(25(21)30)9-10-24-27(5)14-8-13-26(3,4)23(27)12-15-29(24,28)7/h21-25,31H,1,8-19H2,2-7H3/t21-,22+,23-,24+,25+,27-,28+,29+,30+/m0/s1
SMILES: CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)CO
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol

Lup-20(29)-en-28-ol

CAS No.: 13952-76-6

Main Products

VCID: VC0077083

Molecular Formula: C30H50O

Molecular Weight: 426.7 g/mol

Lup-20(29)-en-28-ol - 13952-76-6

CAS No. 13952-76-6
Product Name Lup-20(29)-en-28-ol
Molecular Formula C30H50O
Molecular Weight 426.7 g/mol
IUPAC Name [(1R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-3a-yl]methanol
Standard InChI InChI=1S/C30H50O/c1-20(2)21-11-16-30(19-31)18-17-28(6)22(25(21)30)9-10-24-27(5)14-8-13-26(3,4)23(27)12-15-29(24,28)7/h21-25,31H,1,8-19H2,2-7H3/t21-,22+,23-,24+,25+,27-,28+,29+,30+/m0/s1
Standard InChIKey NVGWEOCSOMJZPE-DRUCTHHFSA-N
Isomeric SMILES CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CCCC([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C)CO
SMILES CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)CO
Canonical SMILES CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)CO
PubChem Compound 14287193
Last Modified Nov 11 2021
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